Cas no 2034317-41-2 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide
• CAS No: 2034317-41-2
• MF: C₁₄H₁₆N₆O
• MW: 284.31644153595
• CID: 6232820
• PubChem ID: 91813870
• Update Time: 2025-10-24

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-1-yl)-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)acetamide
• AKOS025315661
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide
• 2-pyrrol-1-yl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• F6445-3627
• 2034317-41-2

• Inchi： 1S/C14H16N6O/c21-13(10-19-6-1-2-7-19)15-5-3-4-12-8-16-14-17-11-18-20(14)9-12/h1-2,6-9,11H,3-5,10H2,(H,15,21)
• InChI Key： ZVKYDWUDPIVASC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC=C1)NCCCC1C=NC2=NC=NN2C=1

Computed Properties

• Exact Mass: 284.13855916g/mol
• Monoisotopic Mass: 284.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide

N-(3-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide: A Comprehensive Overview of CAS 2034317-41-2

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide (CAS 2034317-41-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This [1,2,4]triazolo[1,5-a]pyrimidine derivative combines a triazolopyrimidine core with a pyrrole-containing acetamide side chain, creating a molecule with intriguing potential in drug discovery and medicinal chemistry applications.

The compound's molecular structure features a triazolopyrimidine scaffold, which is increasingly recognized as a privileged structure in medicinal chemistry. This core is known for its ability to interact with various biological targets, particularly kinases and other enzymes involved in signal transduction pathways. The pyrrole acetamide moiety adds further complexity and potential for hydrogen bonding interactions, making this compound particularly interesting for structure-activity relationship studies.

Recent scientific literature highlights growing interest in triazolopyrimidine derivatives as potential therapeutic agents. Researchers are particularly focused on their applications in developing treatments for various conditions, with special attention to their potential as kinase inhibitors. The presence of both triazolopyrimidine and pyrrole functionalities in N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide suggests possible applications in addressing current medical challenges, though specific therapeutic indications would require extensive clinical validation.

From a synthetic chemistry perspective, CAS 2034317-41-2 represents an interesting challenge due to its complex heterocyclic system. The compound's synthesis typically involves multi-step procedures, starting with the construction of the [1,2,4]triazolo[1,5-a]pyrimidine core, followed by introduction of the propyl linker and subsequent attachment of the 2-(1H-pyrrol-1-yl)acetamide group. Recent advances in synthetic methodologies have improved the efficiency of producing such complex molecules, making them more accessible for research purposes.

The physicochemical properties of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide are crucial for its potential applications. The compound exhibits moderate solubility in common organic solvents, with limited water solubility—a characteristic that influences its formulation possibilities. Its molecular weight and logP value suggest it may have favorable characteristics for certain biological applications, though these parameters would need optimization for specific use cases.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry. The search for novel heterocyclic compounds with potential biological activity continues to be a major focus in drug discovery. Additionally, the triazolopyrimidine scaffold is being investigated for its potential in addressing various medical needs, particularly in areas where current treatments face limitations such as resistance or side effects.

Quality control and characterization of CAS 2034317-41-2 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the compound's purity and structural integrity. These analytical methods ensure that researchers receive material of consistent quality for their investigations.

The commercial availability of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound, typically in milligram to gram quantities for research purposes. The pricing reflects its complex synthesis and the specialized nature of its applications.

From a safety perspective, while CAS 2034317-41-2 is not classified as hazardous under standard regulations, proper laboratory precautions should always be observed when handling any chemical compound. This includes using appropriate personal protective equipment and working in well-ventilated areas, as is standard practice for all research chemicals.

Future research directions for this compound may include further exploration of its biological activity profile, optimization of its physicochemical properties for specific applications, and investigation of structure-activity relationships within this class of compounds. The unique combination of triazolopyrimidine and pyrrole moieties in N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide offers numerous possibilities for chemical modification and biological evaluation.

In conclusion, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)acetamide (CAS 2034317-41-2) represents an interesting and potentially valuable compound in medicinal chemistry research. Its complex structure and the current scientific interest in triazolopyrimidine derivatives suggest it may play a role in future therapeutic developments, though much research remains to be done to fully explore its potential applications and mechanisms of action.